
Proper Disposal of 3-Methoxy-2-nitropyridine: A
Step-by-Step Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Methoxy-2-nitropyridine

Cat. No.: B1296613 Get Quote

For immediate reference, this guide provides essential safety and logistical information for the

proper disposal of 3-Methoxy-2-nitropyridine, tailored for researchers, scientists, and drug

development professionals.

The following procedures are based on standard safety data sheets and are intended to ensure

the safe handling and disposal of 3-Methoxy-2-nitropyridine in a laboratory setting.

Adherence to institutional and local regulations is paramount.

I. Hazard Identification and Precautionary Measures
3-Methoxy-2-nitropyridine is classified as a hazardous substance. It is crucial to be aware of

its potential dangers before handling and disposal.

Summary of Hazards:

Skin Irritation (H315): Causes skin irritation.[1][2]

Serious Eye Irritation (H319): Causes serious eye irritation.[1][2]

Respiratory Irritation (H335): May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE): Before handling 3-Methoxy-2-nitropyridine for

disposal, ensure the following PPE is worn:

Hand Protection: Chemical-resistant gloves.
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Eye/Face Protection: Safety glasses with side-shields or goggles.

Skin and Body Protection: A lab coat or flame-retardant antistatic protective clothing is

recommended.

Respiratory Protection: A NIOSH-approved N95 dust mask or higher is necessary if

ventilation is inadequate or if handling fine powders.

II. Chemical and Physical Properties
A summary of the key quantitative data for 3-Methoxy-2-nitropyridine is provided in the table

below for easy reference.

Property Value

CAS Number 20265-37-6

Molecular Formula C₆H₆N₂O₃

Molecular Weight 154.12 g/mol

Appearance Solid, white to yellow to green powder/crystal

Melting Point 73-76 °C

Boiling Point 142 °C

Density 1.038 g/cm³ at 25 °C

Storage Class 11 (Combustible Solids)

GHS Hazard Codes H315, H319, H335

III. Step-by-Step Disposal Procedure
The disposal of 3-Methoxy-2-nitropyridine must be carried out in compliance with all federal,

state, and local environmental regulations.

Step 1: Waste Identification and Segregation
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Identify: Clearly label the waste container as "Hazardous Waste: 3-Methoxy-2-
nitropyridine".

Segregate: Do not mix 3-Methoxy-2-nitropyridine waste with other chemical waste streams

unless explicitly permitted by your institution's hazardous waste management plan. Keep it in

its original container if possible.

Step 2: Packaging for Disposal

Container: Use a well-sealed, chemically compatible container for waste collection.

Labeling: The hazardous waste label must be fully completed with the chemical name,

accumulation start date, and associated hazards.

Closure: Keep the waste container closed at all times, except when adding waste.

Step 3: On-site Storage (Prior to Disposal)

Location: Store the waste container in a designated, well-ventilated hazardous waste

accumulation area.[1]

Conditions: Keep the container away from heat, open flames, and sources of ignition.[3] The

storage area should be cool and dry.[3]

Containment: Use secondary containment to prevent the spread of material in case of a spill.

Step 4: Arranging for Disposal

Contact: Contact your institution's Environmental Health and Safety (EHS) department or a

licensed hazardous waste disposal contractor to arrange for pickup and disposal.

Documentation: Ensure all necessary paperwork is completed for the waste manifest.

Step 5: Handling Spills and Contaminated Materials

Small Spills: For small spills of solid material, carefully sweep up the powder, avoiding dust

generation, and place it into a labeled hazardous waste container.[4]
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Contaminated Materials: Any materials used for cleaning up spills (e.g., absorbent pads,

wipes) must also be disposed of as hazardous waste.

Decontamination: Decontaminate the spill area with an appropriate solvent and wash

thoroughly.

Disposal of Empty Containers:

Rinsing: Empty containers must be triple-rinsed with a suitable solvent. The first rinseate

must be collected and disposed of as hazardous waste.[5]

Disposal: After thorough rinsing and drying, deface the label and dispose of the container as

non-hazardous solid waste, in accordance with institutional policies.[5]

IV. Experimental Protocols
No specific experimental protocols for the disposal of 3-Methoxy-2-nitropyridine were found

in the reviewed safety data sheets. The procedures outlined above are based on general best

practices for the disposal of hazardous laboratory chemicals as described in the safety

documentation.

V. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 3-
Methoxy-2-nitropyridine.
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Caption: Disposal workflow for 3-Methoxy-2-nitropyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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